Cas no 1806319-47-0 (6-Hydroxybenzo[d]oxazole-2-carboxamide)

• Product Name: 6-Hydroxybenzo[d]oxazole-2-carboxamide
• CAS No: 1806319-47-0
• MF: C₈H₆N₂O₃
• MW: 178.14484167099
• CID: 4818879
• Update Time: 2025-05-20

6-Hydroxybenzo[d]oxazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxybenzo[d]oxazole-2-carboxamide

• Inchi： 1S/C8H6N2O3/c9-7(12)8-10-5-2-1-4(11)3-6(5)13-8/h1-3,11H,(H2,9,12)
• InChI Key： MJPGXRQNTQNMSF-UHFFFAOYSA-N
• SMILES： O1C(C(N)=O)=NC2C=CC(=CC1=2)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 221
• XLogP3: 0.6
• Topological Polar Surface Area: 89.4

Additional information on 6-Hydroxybenzo[d]oxazole-2-carboxamide

6-Hydroxybenzo[d]oxazole-2-carboxamide: A Comprehensive Overview

6-Hydroxybenzo[d]oxazole-2-carboxamide (CAS No. 1806319-47-0) is a structurally unique compound belonging to the class of benzo[d]oxazole derivatives. This compound has garnered significant attention in recent years due to its potential applications in various fields, particularly in drug discovery and materials science. The benzo[d]oxazole core of this molecule is a fused bicyclic system comprising a benzene ring and an oxazole ring, which contributes to its distinctive electronic properties and reactivity.

The 6-hydroxy substituent on the benzo[d]oxazole ring introduces hydrophilic characteristics, enhancing the compound's solubility in polar solvents. This feature is particularly advantageous in pharmaceutical applications, where solubility is a critical factor for bioavailability. Additionally, the 2-carboxamide group imparts amide functionality, which can participate in hydrogen bonding and other non-covalent interactions. These properties make 6-hydroxybenzo[d]oxazole-2-carboxamide a versatile building block for synthesizing more complex molecules with tailored functionalities.

Recent studies have highlighted the potential of 6-hydroxybenzo[d]oxazole-2-carboxamide as a precursor for developing bioactive compounds. For instance, researchers have explored its role in the synthesis of anti-inflammatory agents, where the hydroxyl and amide groups play pivotal roles in modulating the compound's activity. Furthermore, this compound has been investigated as a candidate for anti-tumor therapies due to its ability to inhibit specific enzymes involved in cancer cell proliferation.

In the realm of materials science, 6-hydroxybenzo[d]oxazole-2-carboxamide has shown promise as a component in advanced materials such as organic semiconductors and light-emitting diodes (LEDs). The conjugated system within the benzo[d]oxazole ring facilitates efficient charge transport, making it suitable for applications in optoelectronic devices. Recent advancements in this area have demonstrated improved device performance when this compound is incorporated into polymer blends or used as a dopant.

The synthesis of 6-hydroxybenzo[d]oxazole-2-carboxamide typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the condensation of o-phenylenediamine derivatives with aldehydes or ketones, followed by hydroxylation and amidation steps. Researchers have also explored alternative synthetic routes using microwave-assisted synthesis or catalytic methods to enhance reaction efficiency and reduce environmental impact.

From an environmental perspective, 6-hydroxybenzo[d]oxazole-2-carboxamide exhibits moderate biodegradability under aerobic conditions, making it less persistent in natural ecosystems compared to some other organic compounds. However, its potential toxicity to aquatic organisms necessitates careful handling during industrial processes to minimize ecological risks.

In conclusion, 6-hydroxybenzo[d]oxazole-2-carboxamide (CAS No. 1806319-47-0) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure endows it with properties that make it valuable for both fundamental research and industrial applications. As ongoing research continues to uncover new avenues for its utilization, this compound is poised to play an increasingly important role in advancing scientific and technological frontiers.